molecular formula C18H21NO5 B8456713 Diethyl [(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate CAS No. 89149-92-8

Diethyl [(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate

Cat. No.: B8456713
CAS No.: 89149-92-8
M. Wt: 331.4 g/mol
InChI Key: ZFNFNRCUMGVNOY-UHFFFAOYSA-N
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Description

Diethyl [(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate is a useful research compound. Its molecular formula is C18H21NO5 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

89149-92-8

Molecular Formula

C18H21NO5

Molecular Weight

331.4 g/mol

IUPAC Name

diethyl 2-[(2-methyl-4-phenyl-1,3-oxazol-5-yl)methyl]propanedioate

InChI

InChI=1S/C18H21NO5/c1-4-22-17(20)14(18(21)23-5-2)11-15-16(19-12(3)24-15)13-9-7-6-8-10-13/h6-10,14H,4-5,11H2,1-3H3

InChI Key

ZFNFNRCUMGVNOY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC1=C(N=C(O1)C)C2=CC=CC=C2)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

60% Sodium hydride in oil (1.48 g) was added portionwise to a solution of diethyl malonate (11.7 g) in N,N-dimethylformamide (50 ml) and the mixture was stirred for 10 minutes. A solution of 5-bromomethyl-2-methyl-4-phenyloxazole (9.2 g) in N,N-dimethylformamide (20 ml) was added dropwise under ice-cooling. The mixture was stirred under ice-cooling for 30 minutes, diluted with water, and extracted with ethyl ether. The ethyl ether layer was washed with water and dried over anhydrous sodium sulfate. The solvent was then distilled off and the residue was purified by silica gel chromatography [silica gel: 120 g; eluent: hexane-ethyl ether (3:2)] to give an oil (8.0 g) of diethyl 2-(2-methyl-4-phenyl-5-oxazolylmethyl)malonate.
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11.7 g
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oil
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1.48 g
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solvent
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50 mL
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solvent
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9.2 g
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reactant
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20 mL
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solvent
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